N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide, also known as EBTB, is a chemical compound that has gained significant attention in the scientific research community for its potential therapeutic uses. EBTB is a small molecule inhibitor that has been shown to modulate the activity of a specific protein, making it an attractive candidate for drug development.
Scientific Research Applications
Molecular Docking and Dynamics for COVID-19 Inhibition
Recent studies have focused on the synthesis and characterization of novel compounds, including thiazole and pyridine derivatives, for their potential antiviral activities, specifically as COVID-19 inhibitors. Molecular docking and dynamic simulation targeting the main protease (Mpro) of SARS-CoV-2 have been employed to explore the binding efficiency and stability of these compounds, indicating significant advancements in the fight against COVID-19 (Alghamdi et al., 2023).
Catalytic Activity in Organic Synthesis
Palladium complexes derived from benzimidazolium salts, including those related to thiazole-pyridine frameworks, have been synthesized and tested as catalysts in Heck-type coupling reactions. These studies demonstrate the compounds' effectiveness in facilitating organic synthesis reactions, showcasing their utility in developing new materials and chemicals (Hahn et al., 2005).
Structural Characterization and Hydrogen Bonding
The structural characterization of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles reveals insights into protonation sites and hydrogen bonding patterns. These findings contribute to the understanding of molecular interactions and stability, important in the design of new compounds with desired properties (Böck et al., 2021).
Antitumor Evaluations
Research into the synthesis of thiazole, thiophene, and pyridine derivatives has included evaluations of their anti-tumor properties. Some compounds have demonstrated significant inhibitory effects against various human tumor cell lines, suggesting potential applications in developing novel anticancer drugs (Mohareb et al., 2013).
Antioxidant Properties
Investigations into phenolic compounds from natural sources have highlighted the antioxidant activities of various derivatives, including thiazole-based compounds. These studies provide a basis for the development of natural antioxidant agents, which could have applications in food preservation, cosmetics, and healthcare (Zhang et al., 2009).
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c1-3-7-18(23)22(13-14-8-5-6-11-20-14)19-21-16-10-9-15(24-4-2)12-17(16)25-19/h5-6,8-12H,3-4,7,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMZRYOVFQVOACB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N(CC1=CC=CC=N1)C2=NC3=C(S2)C=C(C=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.